N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2,4-dimethylbenzenesulfonamide

Specification

• CAS No.: 954608-22-1
• Molecular Formula: C19H21FN2O3S
• Molecular Weight: 376.45
• IUPAC Name: N-[[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl]-2,4-dimethylbenzenesulfonamide
• Standard InChI: InChI=1S/C19H21FN2O3S/c1-13-3-8-18(14(2)9-13)26(24,25)21-11-15-10-19(23)22(12-15)17-6-4-16(20)5-7-17/h3-9,15,21H,10-12H2,1-2H3
• Standard InChI Key: AFFCCXGLMIMUOG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NCC2CC(=O)N(C2)C3=CC=C(C=C3)F)C

Introduction

Synthesis and Reaction Conditions

The synthesis of compounds with similar structures often involves multi-step organic reactions. A common approach is to prepare the pyrrolidinone intermediate, which is then coupled with the fluorophenyl group. Reaction conditions typically require the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity.

Biological Activity

Compounds with fluorophenyl and sulfonamide moieties are often studied for their potential biological activities, including interactions with specific receptors and enzymes. They may modulate signaling pathways related to various physiological processes, although specific data on N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-2,4-dimethylbenzenesulfonamide is not available.

Related Research Findings

Research on similar compounds, such as 2-(3-fluoro-4-nitrophenoxy)-N-phenylacetamide derivatives, has shown promising antitubercular activities. These compounds have demonstrated potent or moderate activity against M. tuberculosis, highlighting the potential of fluorinated phenyl groups in drug design.

Compound	Activity
2-(3-fluoro-4-nitrophenoxy)-N-phenylacetamide derivatives	Antitubercular
N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide	Potential biological activities